Cas no 33868-49-4 (Ethanone, 2,2'-oxybis[1-phenyl-)
33868-49-4 structure
Product Name:Ethanone, 2,2'-oxybis[1-phenyl-
CAS No:33868-49-4
MF:C16H14O3
MW:254.280564785004
CID:1460644
Update Time:2024-08-25
Ethanone, 2,2'-oxybis[1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- acetonyl phenacyl ether
- Ethanone, 2,2'-oxybis[1-phenyl-
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- Inchi: 1S/C16H14O3/c17-15(13-7-3-1-4-8-13)11-19-12-16(18)14-9-5-2-6-10-14/h1-10H,11-12H2
- InChI Key: ZRVBMNHMJLBKSY-UHFFFAOYSA-N
- SMILES: O(CC(=O)C1=CC=CC=C1)CC(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 254.09432
Experimental Properties
- Density: 1.157±0.06 g/cm3(Predicted)
- Melting Point: 117-118 °C
- Boiling Point: 150 °C(Press: 0.05 Torr)
- PSA: 43.37
Ethanone, 2,2'-oxybis[1-phenyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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